Cas no 139399-63-6 (4-Bromoquinolin-8-ol)

• Product Name: 4-Bromoquinolin-8-ol
• CAS No: 139399-63-6
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD08688609
• CID: 102180
• PubChem ID: 384165
• Update Time: 2025-08-05

4-Bromoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromoquinolin-8-ol
• 4-Bromo-8-hydroxyquinoline
• 4-bromo-8-Quinolinol
• 8-Quinolinol, 4-bromo-
• 4-Brom-chinolin-8-ol
• 4-Bromo-8-hydroxyquinoine
• 4-bromo-quinolin-8-ol
• 8-Quinolinol,4-bromo
• NSC 673456
• AKOS015919669
• InChI=1/C9H6BrNO/c10-7-4-5-11-9-6(7)2-1-3-8(9)12/h1-5,12
• CHEMBL1969295
• NSC-673456
• DTXSID60327644
• PS-5626
• Z1269199316
• EN300-139995
• NCI60_026026
• 139399-63-6
• MFCD08688609
• CS-W018993
• SB71820
• NSC673456
• CNBUFEUMIIGYIU-UHFFFAOYSA-N
• SCHEMBL17502507
• A3009

• MDL： MFCD08688609
• Inchi： 1S/C9H6BrNO/c10-7-4-5-11-9-6(7)2-1-3-8(9)12/h1-5,12H
• InChI Key： CNBUFEUMIIGYIU-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(=CC=CC2=1)O

Computed Properties

• Exact Mass: 222.96300
• Monoisotopic Mass: 222.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.705
• PSA: 33.12000
• LogP: 2.70290

4-Bromoquinolin-8-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines